1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-methoxy-1-methylpyrazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C14H19F3N4O3/c1-20-7-10(12(19-20)24-2)13(23)21-5-3-9(4-6-21)11(22)18-8-14(15,16)17/h7,9H,3-6,8H2,1-2H3,(H,18,22)
• InChI Key: HZNLSOGJCABMRA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N2CCC(CC2)C(=O)NCC(F)(F)F
• Molecular Formula: C14H19F3N4O3
• Molecular Weight: 348.32 g/mol

Description

1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H19F3N4O3 and its molecular weight is 348.326. The purity is usually 95%.
BenchChem offers high-quality 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition

Research on similar compounds, such as "N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868)," reveals insights into their disposition and metabolism in humans. For instance, a study by Renzulli et al. (2011) focused on SB-649868, an orexin 1 and 2 receptor antagonist developed for insomnia treatment, examining its elimination and metabolic pathways in healthy male subjects. The study found extensive metabolism and principal elimination via feces, highlighting the significance of understanding metabolic pathways for therapeutic applications (Renzulli et al., 2011).

Receptor Targeting and Imaging Applications

Similar compounds are also explored for their receptor targeting capabilities and potential imaging applications in diagnosing diseases. For example, the imaging of 5-HT1A receptors in the human brain using radioligands like "WAY-100635" provides a framework for understanding how novel compounds could be developed for imaging specific receptors or metabolic pathways within the body. Such studies indicate the potential for novel compounds to aid in diagnosing neurological and psychiatric disorders by providing high-contrast images of receptor distributions in the human brain (Pike et al., 1996).